1-(4-Cyclopropylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one

• IUPAC Name: 1-(4-cyclopropylphenyl)-6,7-dihydro-5H-indazol-4-one
• InChI: InChI=1S/C16H16N2O/c19-16-3-1-2-15-14(16)10-17-18(15)13-8-6-12(7-9-13)11-4-5-11/h6-11H,1-5H2
• InChI Key: SBULVKYQQZEFTC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=NN2C3=CC=C(C=C3)C4CC4)C(=O)C1
• Molecular Formula: C16H16N2O
• Molecular Weight: 252.31 g/mol
• CAS No.: 2288709-09-9

Description

1-(4-Cyclopropylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one, more commonly known as CPP-Tetra-Indazol-4-one, is a synthetic compound that has been studied for its potential applications in the field of scientific research. CPP-Tetra-Indazol-4-one is an indole-based compound that has been used in a number of scientific studies, including those related to drug delivery, gene expression, and protein-protein interactions. The compound has been found to be stable in aqueous solutions and has been used in a variety of laboratory experiments.

Scientific Research Applications

Synthesis and Structural Analysis

• Design and Synthesis : Indazole derivatives, including those structurally related to "1-(4-Cyclopropylphenyl)-1,5,6,7-tetrahydro-4H-indazol-4-one", have been synthesized through various methods. For instance, a study highlighted the synthesis of an indazole derivative by condensation, which was further analyzed using X-ray diffraction and density functional theory (DFT). This process elucidated the molecular structure and electrostatic potential, aiding in the understanding of reaction sites within the molecule (Jiu-Fu Lu et al., 2020).
• Crystal Structure Determination : The crystal structures of similar compounds have been determined, providing insight into their molecular configurations and potential reactivity. Such structural analyses are crucial for understanding the compound's interactions at the molecular level, which is essential for drug design and development (N. R. Thimmegowda et al., 2008).

Biological Activities and Applications

• Antitumor Activity : Some indazole derivatives have shown effective inhibition against various cancer cell lines, indicating their potential as antitumor agents. The ability to inhibit proliferation of cancer cells, as demonstrated in studies, underscores the therapeutic potential of these compounds (Jiu-Fu Lu et al., 2020).
• Regioselective Synthesis : The development of methods for regioselective construction of indazole derivatives, as reported, opens up new avenues for the synthesis of compounds with precise structural attributes. This is particularly valuable in the pharmaceutical industry, where the position of substituents can significantly impact a compound's biological activity and pharmacokinetics (Ting-Yu Wang et al., 2018).

Safety and Hazards

Safety data sheets (SDS) provide information about the potential hazards of a compound and how to handle it safely. For example, the SDS for 1-(4-Cyclopropylphenyl)ethanone indicates that it is harmful if swallowed.